Cas no 1805670-09-0 (3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride)

• Product name: 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride
• CAS No: 1805670-09-0
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4980580

3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-5-1-2-6(4-12)8(7(5)11)15(10,13)14/h1-2H,3H2
• InChI Key： LPIVRPVPQOWYOI-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC=C(CCl)C=1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• Topological Polar Surface Area: 66.3
• XLogP3: 2.2

Additional information on 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride

Comprehensive Guide to 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride (CAS No. 1805670-09-0)

3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride (CAS 1805670-09-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical synthesis. This compound, featuring a chloromethyl, cyano, and fluoro functional group, serves as a versatile intermediate in organic synthesis. Its unique structure makes it valuable for constructing complex molecules, particularly in drug discovery and material science.

The growing demand for fluorinated compounds in medicinal chemistry has increased interest in 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride. Researchers frequently search for "sulfonyl chloride applications" or "fluorinated building blocks for drug synthesis," highlighting its relevance in modern chemistry. This compound's reactive sulfonyl chloride group allows for efficient derivatization, making it ideal for creating sulfonamides, a common pharmacophore in FDA-approved drugs.

From a synthetic perspective, CAS 1805670-09-0 offers multiple sites for chemical modification. The chloromethyl group enables nucleophilic substitution reactions, while the cyano group can be transformed into various functional groups, including carboxylic acids and amines. The fluoro substituent enhances metabolic stability in drug candidates, addressing a key challenge in pharmaceutical development. These properties explain why queries like "how to modify benzenesulfonyl chloride derivatives" frequently appear in chemical literature searches.

In material science, 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride contributes to the development of advanced polymers with tailored properties. Its ability to introduce both polar cyano groups and electron-withdrawing fluorine atoms makes it valuable for creating specialty materials with specific dielectric characteristics or chemical resistance. Industry professionals often investigate "fluorinated monomers for high-performance polymers" or "sulfonyl-containing materials," demonstrating this compound's broad utility.

The stability and storage conditions of CAS 1805670-09-0 are common concerns among researchers. Proper handling under inert atmosphere and storage at low temperatures can maintain its reactivity. Many search for "best practices for handling sulfonyl chlorides" or "stability of functionalized benzenesulfonyl derivatives," indicating the practical importance of this information. The compound's moisture sensitivity necessitates careful consideration during experimental design and scale-up processes.

Analytical characterization of 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis. The distinct 19F NMR signal from the fluorine atom provides a convenient marker for reaction monitoring. These analytical aspects generate search queries such as "NMR analysis of fluorinated sulfonyl chlorides" or "HPLC methods for sulfonyl chloride derivatives," reflecting common challenges in quality control and characterization.

Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for compounds like 1805670-09-0. Researchers are exploring catalytic methods and alternative solvents to improve the environmental profile of sulfonyl chloride chemistry. This aligns with growing searches for "green synthesis of fluorinated intermediates" and "sustainable pharmaceutical building blocks," showing the compound's role in contemporary chemical innovation.

The commercial availability and pricing of 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride are frequent topics of inquiry. As a specialty chemical, its market dynamics reflect the broader trends in fine chemical supply chains. Procurement specialists often search for "reliable suppliers of fluorinated sulfonyl chlorides" or "bulk pricing for CAS 1805670-09-0," indicating the practical business considerations surrounding this compound.

Looking forward, the applications of 3-Chloromethyl-6-cyano-2-fluorobenzenesulfonyl chloride are expected to expand with advancements in targeted drug delivery and smart materials. Its multifunctional nature positions it well for emerging technologies, particularly in combination with novel synthetic methodologies. This potential explains the increasing research interest measured by search terms like "future applications of polyfunctional sulfonyl chlorides" and "innovative uses of fluorinated aromatic compounds."

For researchers working with CAS 1805670-09-0, understanding its structure-activity relationships is crucial. The compound's three distinct functional groups offer multiple vectors for structural optimization, making it valuable for structure-based drug design. This scientific importance is reflected in searches for "SAR studies of multi-substituted benzenesulfonyl compounds" and "rational design using fluorinated intermediates," demonstrating its role in modern medicinal chemistry strategies.